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Compound of Interest

Compound Name: AMDE-1
Cat. No.: B15619692
Get Quote
\ J

AMDE-1 (Autophagy Modulator with Dual Effect-1) is a chemical compound utilized in
research, particularly in studies related to cancer and autophagy.[1][2][3][4] Its dual function as
both an activator of autophagy initiation and an inhibitor of lysosomal degradation makes it a
potent cytotoxic agent, especially for cancer cells.[1][3][4] Due to its hazardous nature, strict
adherence to safety protocols during handling, storage, and disposal is imperative to ensure
the safety of laboratory personnel and the environment.

Chemical and Physical Properties

A summary of the key properties of AMDE-1 is provided below.
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Property Value

2-[5,7-bis(trifluoromethyl)[1][5]naphthyridin-2-

UPAC Name yl]-2-(3-chlorophenyl)acetonitrile
Molecular Formula C1sHsCIFsN3

Molecular Weight 415.72 g/mol

Appearance Solid

Color Orange to red

Solubility Soluble in DMSO

CAS Number 478043-30-0

Source: MedchemExpress[2], PLOS One[1]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling AMDE-1.
This is to mitigate risks associated with its potential toxicity and corrosiveness.
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PPE Item Specification Rationale

o Provides a barrier against skin
Nitrile, neoprene, or butyl ] )
) contact with the chemical,
Gloves rubber gloves (double-gloving o N ]
which is harmful if it comes into
recommended) ] ]
contact with skin.

] Protects eyes from splashes of
) Chemical safety goggles or a ) )
Eye Protection ) the chemical, which can cause
full-face shield
severe eye damage.

A fully fastened, chemically Prevents contamination of
Lab Coat ) ] ]
resistant lab coat personal clothing and skin.
_ . May cause respiratory
Use only in a well-ventilated T )
_ _ _ irritation. A respirator may be
Respiratory Protection area or under a chemical fume

required for large quantities or
hood. ) ]
in case of spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is mandatory to ensure safe handling of AMDE-1
in a laboratory setting.

e Preparation and Area Setup:

o

Ensure a chemical fume hood is operational and certified.

[¢]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents (e.g., AMDE-1, DMSO, pipettes, vials)

o

within the fume hood.

[¢]

Prepare a designated, clearly labeled waste container for AMDE-1 contaminated
materials.

¢ Reconstitution of Solid AMDE-1;
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[e]

AMDE-1 is typically supplied as a solid powder and reconstituted in a solvent like DMSO.
[2]

[e]

Carefully weigh the required amount of AMDE-1 powder inside the chemical fume hood.
Avoid creating dust.

[e]

Add the appropriate volume of DMSO to achieve the desired concentration.

o

Cap the vial securely and vortex until the solid is completely dissolved.

e Use in Experiments:

o When adding AMDE-1 solution to cell cultures or other experimental systems, use
appropriate precision pipettes.

o Always handle the AMDE-1 solution within the fume hood.
o Avoid splashes and aerosol generation.

o Post-Experiment Procedures:
o Securely cap all containers containing AMDE-1.

o Decontaminate all surfaces and equipment that may have come into contact with AMDE-1
using an appropriate cleaning agent.

o Dispose of all contaminated disposable materials in the designated hazardous waste
container.

Experimental Workflow for Handling AMDE-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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